Cas no 1037841-96-5 (1-(1-isocyanoethyl)-3-methoxybenzene)

• Product Name: 1-(1-isocyanoethyl)-3-methoxybenzene
• CAS No: 1037841-96-5
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 6222590
• PubChem ID: 3417796
• Update Time: 2025-10-29

1-(1-isocyanoethyl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanoethyl)-3-methoxybenzene
• SCHEMBL11965250
• 1037841-96-5
• EN300-1826603

• Inchi： 1S/C10H11NO/c1-8(11-2)9-5-4-6-10(7-9)12-3/h4-8H,1,3H3
• InChI Key： BTWGCFNVXCTPOI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C)[N+]#[C-]

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 13.6Ų

Additional information on 1-(1-isocyanoethyl)-3-methoxybenzene

1-(1-Isocyanoethyl)-3-Methoxybenzene: A Comprehensive Overview of CAS No. 1037841-96-5

1-(1-Isocyanoethyl)-3-methoxybenzene (CAS No. 1037841-96-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinctive isocyano and methoxy functional groups, offers a wide range of applications and potential uses. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and recent research advancements involving 1-(1-isocyanoethyl)-3-methoxybenzene.

Chemical Structure and Synthesis: The molecular formula of 1-(1-isocyanoethyl)-3-methoxybenzene is C₁₀H₁₁N₂O. The compound features a benzene ring substituted with a methoxy group at the 3-position and an isocyanoethyl group at the 1-position. The synthesis of this compound typically involves the reaction of 3-methoxybenzyl chloride with potassium cyanate, followed by the addition of an appropriate alkylating agent to form the isocyanoethyl group. Recent advancements in green chemistry have led to more environmentally friendly synthesis methods, such as using microwave-assisted reactions to enhance yield and reduce reaction times.

Physical and Chemical Properties: 1-(1-Isocyanoethyl)-3-methoxybenzene is a colorless liquid with a characteristic odor. It has a molecular weight of 179.20 g/mol and a boiling point of approximately 240°C at atmospheric pressure. The compound exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane but is insoluble in water. Its density is around 1.05 g/cm³ at room temperature. The presence of the isocyano group imparts unique reactivity to the molecule, making it an attractive starting material for various chemical transformations.

Spectral Data: The spectroscopic properties of 1-(1-isocyanoethyl)-3-methoxybenzene have been extensively studied using techniques such as infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS). The IR spectrum shows characteristic peaks at around 2250 cm⁻¹ for the isocyanide group and 2950 cm⁻¹ for the C-H stretching vibrations. The ¹H NMR spectrum displays signals for the aromatic protons at around 7.0 ppm, the methoxy protons at around 3.8 ppm, and the methyl protons of the isocyanoethyl group at around 2.0 ppm. The MS spectrum confirms the molecular ion peak at m/z 179.

Biochemical Applications: Recent research has explored the potential biochemical applications of 1-(1-isocyanoethyl)-3-methoxybenzene. Studies have shown that compounds containing isocyanide groups can exhibit various biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 1-(1-isocyanoethyl)-3-methoxybenzene demonstrated potent activity against multidrug-resistant bacteria, making them promising candidates for developing new antibiotics.

Mechanistic Studies: Understanding the mechanism of action of 1-(1-isocyanoethyl)-3-methoxybenzene-based compounds is crucial for optimizing their therapeutic potential. Research has focused on elucidating the interaction between these compounds and biological targets such as enzymes and receptors. For example, a study using molecular docking simulations revealed that certain derivatives of 1-(1-isocyanoethyl)-3-methoxybenzene can bind to key residues in bacterial enzymes, thereby inhibiting their function and leading to cell death.

Safety Considerations: While 1-(1-isocyanoethyl)-3-methoxybenzene offers numerous benefits, it is important to handle it with care due to its reactivity and potential health effects. Safety data sheets (SDS) recommend using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound. Additionally, it should be stored in a well-ventilated area away from incompatible materials.

FUTURE DIRECTIONS: The future prospects for 1-(1-isocyanoethyl)-3-methoxybenzene-based research are promising. Ongoing studies are exploring its potential as a building block for advanced materials with unique optical and electronic properties. Furthermore, efforts are being made to develop more efficient synthetic routes to produce this compound on a larger scale for industrial applications.

In conclusion, 1-(1-isocyanoethyl)-3-methoxybenzene strong > (CAS No. 1037841-96-5) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on new materials, pharmaceuticals, and biochemical processes. As research continues to advance, we can expect to see more innovative applications of this intriguing molecule.